![molecular formula C15H11FN2O4S B2748703 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-fluorophenyl)acetamide CAS No. 303064-34-8](/img/structure/B2748703.png)
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-fluorophenyl)acetamide, also known as DBIBO, is a novel compound that has gained attention in scientific research due to its potential therapeutic properties. DBIBO belongs to the class of isothiazolones, which are heterocyclic compounds that have shown promising results in various biological applications. In
Scientific Research Applications
Antibacterial and Antimicrobial Activities : Derivatives of this compound, such as those involving saccharin structures, have been synthesized and evaluated for their anti-inflammatory, antioxidant, anticancer, and antimicrobial activities. These activities were tested against both Gram-positive and Gram-negative bacteria, showing potential as broad-spectrum antibacterial agents (Al-Fayez et al., 2022).
Anticancer Applications : Compounds with this structure have been synthesized and tested for their potential as anticancer drugs. For example, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide derivatives have been explored for their anticancer activity, particularly targeting specific cancer receptors (Sharma et al., 2018).
Anti-Inflammatory and Analgesic Properties : Several studies have focused on the synthesis of derivatives of this compound to evaluate their anti-inflammatory and analgesic properties. This includes research into compounds with thiazolidinone structures for their potential as anti-inflammatory agents (Nikalje et al., 2015).
Radiopharmaceutical Applications : Some derivatives of this chemical structure have been explored for their potential use in radiopharmaceuticals. For instance, certain acetamide compounds have been synthesized for imaging the translocator protein (18 kDa) with PET, demonstrating the compound's potential in diagnostic imaging (Dollé et al., 2008).
Neurological Research : Research into the synthesis and properties of certain acetamides, including those with a similar structure to the given compound, has been conducted for potential applications in neurological studies, such as sensing protons and water in biological systems (Ooyama et al., 2009).
Antibiotic Development : The compound's derivatives have been investigated for their potential as novel antibiotics, particularly against resistant strains of bacteria. This includes studies on oxazolidinone analogs and their efficacy against various bacterial pathogens (Zurenko et al., 1996).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O4S/c16-11-6-2-3-7-12(11)17-14(19)9-18-15(20)10-5-1-4-8-13(10)23(18,21)22/h1-8H,9H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRLMQJNXURLDKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.